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Compound of Interest

Compound Name: 2-Bromo-4-chloro-6-methylaniline

Cat. No.: B125524 Get Quote

A Comprehensive Technical Guide to 2-Bromo-4-
chloro-6-methylaniline
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the core physical and chemical

properties of 2-Bromo-4-chloro-6-methylaniline, a key intermediate in various organic

syntheses. The information is curated for professionals in research, scientific, and drug

development fields, with a focus on clarity, data presentation, and experimental context.

Core Properties
2-Bromo-4-chloro-6-methylaniline, with the CAS number 146948-68-7, is a substituted

aniline derivative.[1][2][3][4][5] Its structure incorporates bromine, chlorine, and a methyl group

on the aniline ring, making it a versatile building block in the synthesis of more complex

molecules.

The fundamental physical and chemical properties of 2-Bromo-4-chloro-6-methylaniline are

summarized in the table below for easy reference and comparison.
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Property Value Source

Molecular Formula C₇H₇BrClN [3][4][5][6]

Molecular Weight 220.49 g/mol [3][4][6][7]

Appearance Light brown to brown solid [1]

Density 1.619 ± 0.06 g/cm³ (Predicted) [1]

pKa 1.75 ± 0.10 (Predicted) [1][6]

Storage Temperature
Room temperature, under inert

atmosphere, in a dark place
[1]

CAS Number 146948-68-7 [1][2][3][4][6]

Synthesis and Experimental Protocols
2-Bromo-4-chloro-6-methylaniline is an important synthetic intermediate. While specific,

detailed experimental protocols for its synthesis are not readily available in the provided search

results, a general understanding can be derived from related syntheses of substituted anilines.

The synthesis often involves multi-step reactions including protection of the amine group,

followed by electrophilic aromatic substitution (bromination and chlorination), and finally

deprotection.

A logical workflow for a potential synthesis route is outlined in the diagram below. This

represents a generalized pathway that could be adapted for the specific synthesis of 2-Bromo-
4-chloro-6-methylaniline.
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Generalized Synthesis Workflow

Starting Material
(e.g., 4-chloro-2-methylaniline)

Amine Protection
(e.g., Acetylation)

 Reagents:
 Acetic Anhydride 

Electrophilic Aromatic Substitution
(Bromination)

 Reagents:
 Bromine 

Deprotection
(Hydrolysis)

 Reagents:
 Acid/Base 

Final Product
(2-Bromo-4-chloro-6-methylaniline)

 Purification 

Click to download full resolution via product page

Caption: Generalized synthetic workflow for 2-Bromo-4-chloro-6-methylaniline.

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of 2-Bromo-4-chloro-6-
methylaniline. While experimental spectra were not found in the search results, predicted

spectral data is available.
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Spectroscopy Data

¹H NMR
Predicted data is available through chemical

databases.

¹³C NMR
Predicted data is available through chemical

databases.[6]

Safety and Handling
Proper handling of 2-Bromo-4-chloro-6-methylaniline is essential due to its potential hazards.

The following table summarizes key safety information.

Hazard Class Description

Acute Toxicity (Oral) Harmful if swallowed.[7]

Acute Toxicity (Dermal) Harmful in contact with skin.[7]

Skin Corrosion/Irritation Causes skin irritation.[7]

Serious Eye Damage/Irritation Causes serious eye irritation.[7]

Skin Sensitization May cause an allergic skin reaction.[7]

Acute Toxicity (Inhalation) Harmful if inhaled.[7]

Handling Recommendations:

Use in a well-ventilated area.

Wear appropriate personal protective equipment (gloves, safety glasses, lab coat).

Avoid breathing dust, fume, gas, mist, vapors, or spray.

Wash hands thoroughly after handling.

Storage:

Keep in a dark place.[1]
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Store under an inert atmosphere.[1]

Keep container tightly closed in a dry and well-ventilated place.

Reactivity and Stability
Stability: Stable under recommended storage conditions.

Incompatible Materials: Information not available in search results.

Hazardous Decomposition Products: Information not available in search results.

Logical Relationships in Analysis
The analytical workflow for confirming the identity and purity of a synthesized batch of 2-
Bromo-4-chloro-6-methylaniline would typically follow a logical progression of spectroscopic

and chromatographic techniques.

Analytical Workflow

Synthesized Product

Preliminary Analysis
(TLC, Melting Point)

Spectroscopic Identification
(NMR, IR, MS)

Purity Assessment
(HPLC, GC)

Confirmed Structure & Purity

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.chemicalbook.com/ProductChemicalPropertiesCB3385623_EN.htm
https://www.benchchem.com/product/b125524?utm_src=pdf-body
https://www.benchchem.com/product/b125524?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b125524?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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